5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol
Overview
Description
5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitors of Trans-Cinnamate 4-Hydroxylase : 5-Aryl-1,3,4-oxadiazole-2-thiols, a category to which the mentioned compound belongs, have shown potential as inhibitors of trans-cinnamate 4-hydroxylase. One particular derivative, 5-(3-fluorophenyl)-1,3,4-oxadiazole-2-thiol, has demonstrated the most activity in this respect (Yamada et al., 2004).
Antimicrobial and Antioxidant Agents : Ultrasound-assisted synthesis of 5-substituted 1,3,4-oxadiazole-2-thiols, including compounds similar to the one , yields potent antimicrobial and antioxidant agents. These have potential applications in treating cancer, Parkinson's, inflammatory diseases, and diabetes (Yarmohammadi et al., 2020).
Pharmaceutical and Cosmetic Applications : 5-Phenyl-1,3,4-oxadiazole-2-thiol has exhibited promising antimicrobial activity against bacteria and fungi, suggesting its use in pharmaceuticals and cosmetics (R. et al., 2017).
Anticancer Activity : Novel 2-chloro-N-(aryl substituted) acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1,3,4-oxadiazole-2-thiol have been shown to possess potential anticancer activity against various cancer cell lines (Vinayak et al., 2014).
Inhibitor of Acetylcholinesterase : 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide has shown potential as a selective inhibitor of acetylcholinesterase in vivo (Rehman et al., 2013).
Anticonvulsant Activity : Certain bisubstituted 1,3,4-oxadiazoles and 1H-1,2,4-triazoles, related to the compound , have shown significant anticonvulsant activity (Tsitsa et al., 1989).
Antibacterial and Antitubercular Activity : Novel isoxazole clubbed 1,3,4-oxadiazole derivatives have demonstrated promising antibacterial and antitubercular activity against various bacteria and tuberculosis strains (Shingare et al., 2018).
Corrosion Inhibition : Derivatives of 1,3,4-oxadiazole, such as MBIMOT, EBIMOT, and PBIMOT, have been found to inhibit mild steel corrosion in sulphuric acid, displaying both physisorption and chemisorption behavior (Ammal et al., 2018).
Pharmaceutical Synthesis : A study demonstrated a method for synthesizing 4-(5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzohydrazide, indicating its potential for pharmaceutical applications (Taha et al., 2014).
Lipoxygenase Inhibitory Activities : New N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives have shown moderately good lipoxygenase inhibitory activities (Aziz‐ur‐Rehman et al., 2016).
Properties
IUPAC Name |
5-(3-methoxyphenyl)-3H-1,3,4-oxadiazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-12-7-4-2-3-6(5-7)8-10-11-9(14)13-8/h2-5H,1H3,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCXBGYOKNHZERF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NNC(=S)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30352408 |
Source
|
| Record name | 5-(3-methoxyphenyl)-1,3,4-oxadiazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30352408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
108413-55-4 |
Source
|
| Record name | 5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108413-55-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(3-methoxyphenyl)-1,3,4-oxadiazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30352408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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